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Compound of Interest

Compound Name: Tolclofos-methyl

Cat. No.: B1682977

Application Notes and Protocols for Tolclofos-
methyl

Introduction

Tolclofos-methyl is a non-systemic organophosphorus fungicide with a protective and curative
contact action.[1][2] It is primarily used to control soil-borne diseases caused by pathogens
such as Rhizoctonia solani, Typhula incarnata, and Corticium rolfsii.[3] Its mode of action is the
inhibition of phospholipid biosynthesis, which disrupts fungal cell membrane formation.[3][4][5]
These application notes provide detailed protocols for the preparation and use of Tolclofos-
methyl in laboratory settings, including the preparation of standard solutions and
methodologies for residue analysis and fungicide efficacy screening.

Physicochemical Properties of Tolclofos-methyl

A summary of the key physicochemical properties of Tolclofos-methyl is presented below.
This data is essential for accurate preparation of solutions and for understanding its
environmental behavior.
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Property Value Source

) 0-2,6-dichloro-p-tolyl O,0-
Chemical Name (IUPAC) ) ) [4][6]
dimethyl phosphorothioate

CAS Number 57018-04-9 [6]
Molecular Formula CoH11Cl203PS [6]
Molecular Weight 301.13 g/mol [3]
Physical Form White crystalline solid [3][6]
Melting Point 78-80 °C [61[7]

1.84x103Pa(1.38x10°>
Vapor Pressure [6]
mm Hg) at 24.8 °C

Water Solubility 1.10 £ 0.08 mg/L at 25 °C [6]

log Kow (Octanol/Water) 4.56 [3][7]

Stable under normal storage
conditions.[3][6] Hydrolysis
Stability half-life is dependent on pH
and temperature, ranging from
50-126 days at 20-25°C.[4]

Application Note 1: Preparation of Standard
Solutions

Accurate preparation of standard solutions is critical for quantitative analysis, bioassays, and
other laboratory experiments. Tolclofos-methyl is sparingly soluble in water but readily soluble
in organic solvents like acetone and toluene.[3]

Experimental Protocol: Stock and Working Solution
Preparation

1. Materials:

» Tolclofos-methyl analytical standard (purity 296%)[1]
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Acetone (HPLC or Glass Distilled Grade)[8]

Toluene (HPLC or Glass Distilled Grade)[8]

10 mL volumetric flasks (Class A)

Analytical balance (readable to 0.01 mg)

Micropipettes and sterile tips

Glass storage vials with PTFE-lined caps

. Procedure for 1000 pg/mL Primary Stock Solution:

Accurately weigh approximately 10 mg of Tolclofos-methyl analytical standard (corrected
for purity) into a 10 mL volumetric flask.[8]

Add a small volume of acetone (approx. 5 mL) to dissolve the solid. Use an ultrasonic bath
for approximately 5 minutes to ensure complete dissolution.[9]

Once dissolved, dilute to the 10 mL mark with acetone.[8]

Cap the flask and invert several times to ensure a homogenous solution.

Transfer the solution to a labeled glass vial.

Storage: Store the primary stock solution in the dark at or below -20°C. The solution is stable
for at least one month under these conditions.[8]

. Procedure for Intermediate and Working Solutions:

For Fortification/Bioassays (Acetone Dilutions):

o Prepare intermediate stock solutions by serially diluting the 1000 pg/mL primary stock with
acetone.[8] For example, to make a 100 pg/mL solution, transfer 1 mL of the primary stock
into a 10 mL volumetric flask and dilute to volume with acetone.
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o Prepare final working solutions for fortifying samples (e.g., soil or water) or for use in

bioassays at the required concentrations by further dilution with acetone.[8]

e For GC/MS Calibration (Toluene Dilutions):

o Prepare a 100 pg/mL intermediate solution by diluting the primary stock solution with

toluene.[8]

o Serially dilute this intermediate solution with toluene to produce a range of calibration

standards. A typical range for residue analysis is 0.01 to 0.50 pg/mL.[8]

o Storage: Store intermediate and working solutions in glass at or below 10°C when not in

use. Allow solutions to warm to room temperature before use.[8]

Workflow for Standard Solution Preparation

Primary Stock Preparation

1. Weigh ~10mg
Tolclofos-methyl

2. Dissolve in Acetone
(20 mL Volumetric Flask)

3. Store at -20°C
(2000 pg/mL Stock)

4. Perform Serial Dilutions
from Primary Stock

Analytical Use

5a. Dilute with Toluene
for GC/MS Calibration
(e.g., 0.01-0.5 pg/mL)

Working Solution Preparation

5b. Dilute with Acetone
for Fortification/Bioassays

Click to download full resolution via product page

Caption: Workflow for preparing Tolclofos-methyl standard solutions.
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Application Note 2: Protocol for Residue Analysis in
Soil by GC/IMS

This protocol details a validated method for the determination of Tolclofos-methyl residues in
soil, adapted from environmental chemistry methods.[8][10] The method involves solvent
extraction, clean-up by Gel Permeation Chromatography (GPC), and quantification by Gas
Chromatography with Mass Spectrometry (GC/MS). The Limit of Quantification (LOQ) for this
method is typically 0.01 mg/kg.[10]

Experimental Protocol: Soil Residue Analysis

1. Materials:

e Soil sample (approx. 50 g)

» Acetone/water extraction solvent

¢ Dichloromethane (DCM)

o Toluene

e Anhydrous sodium sulfate

e Buchner funnel and filter paper

e Separatory funnel

 Rotary evaporator

o GPC system with Bio-Beads S-X3[8]
o GC/MS system with a suitable capillary column (e.g., DB-5MS)[10]
2. Sample Extraction:

» Weigh 50 g of soil into a 500 mL glass jar.[10]
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Add 100 mL of water (adjusted for soil moisture content) and allow to stand for 10 minutes.

[8]

Add 200 mL of acetone and shake vigorously for 10 minutes.[8]

Filter the extract through a No. 1 filter paper in a Buchner funnel.[8]
Transfer the filtrate to a separatory funnel, add sodium chloride, and shake.

Partition the extract with 100 mL of dichloromethane (DCM). Collect the lower organic phase.

[8]

Dry the organic phase by passing it through anhydrous sodium sulfate.

Concentrate the extract to dryness using a rotary evaporator at 30°C.[8]

. Extract Clean-up (GPC):

Reconstitute the dried extract in 10 mL of cyclohexane:ethyl acetate (1:1 v/v).[8]

Inject the reconstituted extract onto the GPC system to separate Tolclofos-methyl from co-
extracted matrix components.

Collect the fraction containing Tolclofos-methyl.

Evaporate the collected fraction to dryness at 30°C and reconstitute in 5 mL of toluene for
GC/MS analysis.[8]

. Quantification by GC/MS:

GC Conditions (Example):

o Column: DB-5MS (30 m x 0.25 mm, 0.25 um)[10]

o Oven Program: Start at 100°C for 1 minute, ramp at 15°C/minute to 250°C, and hold for 3
minutes.[8]

MS Conditions:
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o Mode: Electron Impact (El)

o Monitored lons: Monitor a quantitative ion (e.g., m/z 301 - 265) and at least one
confirmatory ion (e.g., m/z 301 - 267).[10]

« Inject the prepared sample extract and a series of calibration standards.

e Quantify the Tolclofos-methyl concentration in the sample by comparing its peak area to
the calibration curve generated from the standards.
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Workflow for Tolclofos-methyl Residue Analysis in Soil

1. Sample Extraction

50g Soil Sample

Add Acetone/Water
& Shake

Filter Extract

Partition with DCM

Rotary Evaporate
to Dryness

2. Extract,Clean-up

Reconstitute in
Cyclohexane:EtOAc

A 4
Gel Permeation
Chromatography (GPC)

4

Collect Analyte Fraction

4

Evaporate & Reconstitute
in Toluene

il

|

3. Quantification

Inject into GC/MS

Quantify vs.
Calibration Curve
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Workflow for In-Vitro Fungicide Efficacy Screening

1. Preparation

Prepare & Cool
Molten PDA Media

Amend Media with
Tolclofos-methyl Dilutions

2. Experiment

Pour Plates & Cut Mycelial Plugs
Allow to Solidify from Active Culture

Inoculate Center
of Each Plate

Incubate until
Control Growth is Full

3. Data }IAnaIysis

Measure Colony
Diameters

Calculate Percent
Inhibition

Determine ECso Value
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Mode of Action: Inhibition of Phospholipid Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tolclofos-methyl formulation and preparation for
laboratory experiments]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1682977#tolclofos-methyl-formulation-and-
preparation-for-laboratory-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.epa.gov/system/files/documents/2023-10/ecm-tolclofos-methyl-surface-water-mrid-48341918_0.pdf
https://www.epa.gov/system/files/documents/2023-10/der-tolclofos-methyl-soil-mrid-48341916.pdf
https://www.benchchem.com/product/b1682977#tolclofos-methyl-formulation-and-preparation-for-laboratory-experiments
https://www.benchchem.com/product/b1682977#tolclofos-methyl-formulation-and-preparation-for-laboratory-experiments
https://www.benchchem.com/product/b1682977#tolclofos-methyl-formulation-and-preparation-for-laboratory-experiments
https://www.benchchem.com/product/b1682977#tolclofos-methyl-formulation-and-preparation-for-laboratory-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

